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Compound of Interest

Compound Name: Enfenamic Acid

Cat. No.: B1671287

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Mefenamic Acid, referred to herein by its common, albeit slightly
inaccurate, name "Enfenamic Acid" as per the user's request. Adherence to these procedural
steps and disposal plans is critical for operational safety and regulatory compliance.

Personal Protective Equipment (PPE)

When handling Mefenamic Acid, a comprehensive approach to personal protection is
necessary to minimize exposure and ensure safety. The following table summarizes the
required PPE.
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Personal Protective

Specifications and

Body Part .
Equipment Remarks
Chemical splash-resistant Must be tested and approved
safety glasses or goggles with under appropriate government
Eyes/Face side protection. A face shield standards such as OSHA 29
may be appropriate in some CFR 1910.133 or EU EN166.
workplaces. [1]
The selection of gloves should
be based on an evaluation of
the possible hazards, duration
Hands Impervious gloves. of use, and the chemical
resistance and physical
properties of the glove
material.[1][2]
A complete suit protecting
against chemicals may be
Laboratory coat, protective ) ]
Body required depending on the

clothing.

concentration and amount of
the substance handled.[1][3]

Respiratory

NIOSH-approved respirator.

Required when engineering
controls are insufficient to keep
airborne concentrations low, or
if significant quantities of dust
may become airborne. Use a
P95 (US) or P1 (EU EN 143)
particle respirator for nuisance

exposures.

Hazard Identification and Safety Precautions

Mefenamic Acid is harmful if swallowed and may cause skin and eye irritation. It is crucial to

handle it in accordance with good industrial hygiene and safety practices.

Key Safety Precautions:
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e Avoid contact with skin, eyes, and personal clothing.

e Wash hands thoroughly after handling.

o Use only with adequate ventilation to keep airborne concentrations low.
e Minimize dust generation and accumulation.

e Do not eat, drink, or smoke when using this product.

o Keep containers tightly closed when not in use.

o Store in a cool, dry, well-ventilated area away from incompatible substances and sources of
ignition.

Procedural Workflow for Handling Mefenamic Acid

The following diagram outlines the standard operating procedure for safely handling Mefenamic
Acid in a laboratory setting.
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Procedural Workflow for Handling Mefenamic Acid
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Safe handling workflow for Mefenamic Acid.
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Spill and Emergency Procedures

In the event of a spill or exposure, immediate action is critical.

Spill Cleanup:

Wear appropriate personal protective equipment.

For minor spills, use dry clean-up procedures and avoid generating dust. Vacuum or sweep
up the material and place it in a suitable, sealed disposal container.

For major spills, alert emergency responders and evacuate unnecessary personnel.
Prevent spillage from entering drains or waterways.

Wash the spill area thoroughly with water.

First Aid Measures:

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth. Do NOT induce
vomiting.

If on Skin: Immediately flush skin with running water for at least 15 minutes while removing
contaminated clothing.

If in Eyes: Immediately flush open eyes with running water for at least 15 minutes.

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.

Disposal Plan

Proper disposal of Mefenamic Acid and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.
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Waste Type

Disposal Method

Regulatory Considerations

Unused Product

Dispose of as hazardous

waste.

Chemical waste generators
must determine whether a
discarded chemical is
classified as hazardous waste
according to US EPA
guidelines (40 CFR 261.3) and
consult state and local

regulations.

Contaminated Materials (e.g.,
PPE, labware)

Place in a sealed, labeled

container for disposal.

Handle in accordance with
local, state, and federal

regulations.

Empty Containers

Do not reuse containers.

Dispose of as unused product.

Puncture containers to prevent
re-use and dispose of at an

authorized landfill.

Key Disposal Guideline: Do not let the product enter drains, other waterways, or soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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